2-[4-[(E)-3-(4-chloroanilino)-2-cyano-3-oxoprop-1-enyl]phenoxy]acetic acid

• IUPAC Name: 2-[4-[(E)-3-(4-chloroanilino)-2-cyano-3-oxoprop-1-enyl]phenoxy]acetic acid
• InChI: InChI=1S/C18H13ClN2O4/c19-14-3-5-15(6-4-14)21-18(24)13(10-20)9-12-1-7-16(8-2-12)25-11-17(22)23/h1-9H,11H2,(H,21,24)(H,22,23)/b13-9+
• InChI Key: ZKWYCFCJLNPYJX-UKTHLTGXSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C(C#N)C(=O)NC2=CC=C(C=C2)Cl)OCC(=O)O
• Isomeric SMILES: C1=CC(=CC=C1/C=C(\C#N)/C(=O)NC2=CC=C(C=C2)Cl)OCC(=O)O
• Molecular Formula: C18H13ClN2O4
• Molecular Weight: 356.8 g/mol

Description

The compound “2-[4-[(E)-3-(4-chloroanilino)-2-cyano-3-oxoprop-1-enyl]phenoxy]acetic acid” is a complex organic molecule. It contains several functional groups, including a chloroanilino group, a cyano group, and an oxopropenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the chloroanilino group, the cyano group, and the oxopropenyl group. The exact synthesis process could vary depending on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its linear formula: C24H19ClN4O6. This indicates that it contains 24 carbon atoms, 19 hydrogen atoms, one chlorine atom, four nitrogen atoms, and six oxygen atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reactants present. Given its complex structure, it could potentially undergo a variety of reactions, including those involving its chloroanilino, cyano, and oxopropenyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would depend on its specific molecular structure. These properties could be determined through experimental analysis.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a pharmaceutical drug, its mechanism of action might involve interacting with specific biological targets in the body.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Potential hazards could include toxicity or reactivity under certain conditions.

Future Directions

The future directions for research on this compound could include further studies to better understand its properties and potential applications. This could involve both experimental studies and theoretical calculations.